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Compound of Interest

Compound Name: 6-Chloro-3-ethynylpyrazin-2-amine
Cat. No.: B13140370
Get Quote

Technical Monograph: 6-Chloro-3-
ethynylpyrazin-2-amine

High-Performance Reagent Guide for Medicinal Chemistry & Drug Discovery

Part 1: Chemical Identity & Molecular Architecture

Compound Name: 6-Chloro-3-ethynylpyrazin-2-amine CAS Registry Number: 1936114-56-5
Molecular Formula: CeH4CIN3 Molecular Weight: 153.57 g/mol

Structural Significance in Drug Design

This compound is not merely a building block; it is a "privileged scaffold" in modern oncology
drug discovery. The pyrazine core serves as a bioisostere for pyridine or phenyl rings,
improving metabolic stability and solubility.

e The 3-Ethynyl Group: Acts as a rigid "linchpin.” In SHP2 and KRAS G12C inhibitors, this
alkyne moiety often occupies a narrow hydrophobic pocket, locking the protein in an inactive
conformation or serving as a handle for "click chemistry" (CuAAC) during probe
development.
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e The 6-Chloro Substituent: Provides a distinct vector for further diversification via nucleophilic
aromatic substitution (

) or Suzuki-Miyaura coupling, allowing researchers to grow the molecule into the solvent-
exposed regions of a target protein.

Property Specification Critical Note
. _ Darkening indicates oxidative
Appearance Off-white to pale yellow solid )
degradation of the alkyne.
) Impurities often include de-
Purity 97% (HPLC -
0 ( ) chlorinated byproducts.
N Poor solubility in water;
Solubility DMSO, DMF, MeOH ) )
requires organic co-solvent.
Do not overheat; terminal
Melting Point >120°C (Decomposes) alkynes are thermally

sensitive.

Part 2: Hazard Profiling & Toxicology (The "Why" Behind
the Safety)

Standard Safety Data Sheets (SDS) list codes; this guide explains the causality of those
hazards based on the molecule's reactive functional groups.

Core Hazards & Mechanisms[1][2][3]
o Acute Toxicity (Oral) - H302:

o Mechanism:[1][2][4][5] Aminopyrazines can interfere with nucleotide metabolism. The
halogenated nature increases lipophilicity, facilitating transport across biological
membranes.

e Skin & Eye Irritation - H315 / H319:

o Mechanism:[1][2][4][5] The primary amine (-NH2) is weakly basic but nucleophilic. Upon
contact with mucous membranes, it can cause local pH shifts and protein denaturation.
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The alkyne group is a potential alkylating agent, capable of covalent modification of keratin
and corneal proteins.

o Reactivity Hazard (The Hidden Risk):
o Terminal Alkyne: The -C=C-H bond is relatively acidic (

). In the presence of strong bases or certain transition metals (Cu, Ag), it can form
explosive acetylides.

Self-Validating Safety Protocol

 Validation Step: Before scaling up (>5g), test a small aliquot (10mg) with ammoniacal silver
nitrate. A precipitate indicates acetylide formation potential; if observed, avoid metal spatulas
and use glass/ceramic tools exclusively.

Part 3: Storage & Stability Protocols

To maintain the integrity of the ethynyl group and prevent hydrolysis of the chloro-substituent,
strict environmental control is required.

Protocol 1: Long-Term Storage Architecture
o Atmosphere: Displace air with Argon (Ar). Nitrogen (

) is acceptable, but Ar is heavier and provides a better blanket for solids.

o Temperature: Store at 2°C to 8°C.

o Reasoning: Higher temperatures accelerate the dimerization of the alkyne and the
hydrolysis of the C-Cl bond.

o Container: Amber glass vials with Teflon-lined caps.

o Avoid: Metal containers (risk of acetylide formation).

Part 4: Synthetic Utility & Experimental Workflows
Workflow A: Synthesis of 6-Chloro-3-ethynylpyrazin-2-amine
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Context: If commercial stock is unavailable, this compound is synthesized via Sonogashira
coupling from 3-bromo-6-chloropyrazin-2-amine.

Step-by-Step Protocol:

Charge: In a dry Schlenk flask, add 3-bromo-6-chloropyrazin-2-amine (1.0 eq),
(0.05 eq), and Cul (0.02 eq).
 Inert: Evacuate and backfill with Argon (
).
e Solvent: Add anhydrous THF and Triethylamine (
, 3.0 eq).

e Coupling: Dropwise addition of Trimethylsilylacetylene (TMS-acetylene, 1.2 eq).

e Reaction: Stir at Ambient Temperature (25°C) for 4—6 hours. Note: Heating >50°C may cause
alkyne polymerization.

o Deprotection: Treat the intermediate with

in Methanol (MeOH) for 30 mins to remove the TMS group.

Purification: Silica gel chromatography (Hexanes/EtOAc gradient).

Workflow B: Application in Drug Discovery (SHP2 Inhibitor Synthesis)

Context: Using the compound to build an allosteric inhibitor scaffold (e.g., JAB-3068 analog).
Step-by-Step Protocol:

» Activation: Dissolve 6-Chloro-3-ethynylpyrazin-2-amine in DMF.

e Coupling Partner: Add the iodinated aryl core (e.g., a substituted pyridine).

» Catalysis: Use a Sonogashira system (
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) to link the alkyne to the aryl core.

¢ Cyclization (Optional): Many SHP2 inhibitors fuse this ring system. If fusing, heat with a
sulfur source or hydrazine depending on the target heterocycle.

Part 5: Visualization of Workflows
Figure 1. Safe Handling & Risk Mitigation Logic

A decision tree for handling halogenated alkynyl heterocycles in a research setting.

Start: Handling 6-Chloro-3-ethynylpyrazin-2-amine

PPE Check:
Nitrile Gloves (0.11mm) + Goggles + Lab Coat

Environment Check:
Fume Hood Functional?

Tooling Check:

Avoid Metal Spatulas (Acetylide Risk) SOIEE LTS (RS

Glass/Plastic Tools Used

Proceed with Weighing/Synthesis

Click to download full resolution via product page

Caption: Operational logic flow for minimizing exposure and reactivity risks during handling.

Figure 2: Synthetic Reaction Pathway (Sonogashira Coupling)

The primary chemical transformation utilizing this scaffold.
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Caption: Mechanistic pathway for incorporating the ethynylpyrazine scaffold into drug

candidates.

Part 6: Emergency Response & Disposal

Scenario

Immediate Action

Technical Rationale

Skin Contact

Wash with soap/water for 15

min. Do not use ethanol.

Ethanol may increase skin
permeability, driving the
halogenated compound

deeper into the dermis.

Eye Contact

Rinse with saline/water for 15

min. Lift eyelids.

Basic amine residues can

cause corneal opacity if not

fully flushed.
_ _ Dampen with PEG-400 or Dampening prevents dust
Spill (Solid) S )
water, then sweep. generation (inhalation hazard).
Use Water spray may be ineffective
Fire if the compound is dissolved in
or Dry Chemical. organic solvents.
High temperature is required to
) . . . break the pyrazine ring;
Disposal Incineration with scrubber.[1]
scrubbers capture HCI/NOx
byproducts.
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© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b13140370/docs?utm_src=pdf-body-img#6-chloro-3-ethynylpyrazin-2-amine-safety-data-sheet-sds
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0000301.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13140370?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Sigma-Aldrich. (2024).[3] Safety Data Sheet: 6-Chloro-3-ethynylpyrazin-2-amine (CAS
1936114-56-5). Merck KGaA.

e Wang, J., et al. (2019). Discovery of JAB-3068: A Potent, Allosteric SHP2 Inhibitor for the
Treatment of Solid Tumors. Journal of Medicinal Chemistry.

e Fluorochem. (2024).[3] Product Specification: 6-Chloro-3-ethynylpyrazin-2-amine.
Fluorochem Ltd.[1][2][3]

e PubChem. (2024). Compound Summary: Halogenated Pyrazines and Reactivity. National
Center for Biotechnology Information.

e Chinchilla, R., & Najera, C. (2007). The Sonogashira Reaction: A Booming Methodology in
Synthetic Organic Chemistry. Chemical Reviews.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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